Cas no 3705-21-3 (5-Hydroxy-1H-indole-3-carboxylic acid)
3705-21-3 structure
5-Hydroxy-1H-indole-3-carboxylic acid Properties
Names and Identifiers
-
- 1H-Indole-3-carboxylicacid, 5-hydroxy-
- 5-hydroxy- 1H-Indole-3-carboxylic acid
- 5-hydroxyindole-3-carboxylic acid
- 5-Hydroxy-1H-indole-3-carboxylic acid
- 1H-Indole-3-carboxylic acid, 5-hydroxy-
- RVWZUOPFHTYIEO-UHFFFAOYSA-N
- Indole-3-carboxylic acid, 5-hydroxy-
- FCH856828
- AK395231
- 5-Hydroxy-1H-indole-3-carboxylic acid #
- AX8104245
- 5-HYDROXYINDOLE-3-CARBOXYLICACID
- O11444
- CS-0097814
- EN300-1275531
- AKOS006286133
- DTXSID90342709
- DS-13526
- AMY7409
- 5-Hydroxyindole-3-carboxylic acid
- FT-0692740
- 3705-21-3
- MFCD07776722
- SCHEMBL1081795
- DB-069483
- +Expand
-
- MFCD07776722
- RVWZUOPFHTYIEO-UHFFFAOYSA-N
- 1S/C9H7NO3/c11-5-1-2-8-6(3-5)7(4-10-8)9(12)13/h1-4,10-11H,(H,12,13)
- O([H])C1C([H])=C([H])C2=C(C=1[H])C(C(=O)O[H])=C([H])N2[H]
Computed Properties
- 177.04261
- 3
- 3
- 1
- 177.043
- 13
- 219
- 0
- 0
- 0
- 0
- 0
- 1
- 1.6
- 73.3
Experimental Properties
- 73.32
- 1.78
- 511.4°Cat760mmHg
- 263.1°C
- 1.57
5-Hydroxy-1H-indole-3-carboxylic acid Price
5-Hydroxy-1H-indole-3-carboxylic acid Related Literature
-
John W. Blunt,Brent R. Copp,Wan-Ping Hu,Murray H. G. Munro,Peter T. Northcote,Michèle R. Prinsep Nat. Prod. Rep. 2008 25 35
3705-21-3 (5-Hydroxy-1H-indole-3-carboxylic acid) Related Products
- 10242-01-0(5-Methoxy-1H-indole-3-carboxylic acid)
- 209920-43-4(6-Methyl-1H-indole-3-carboxylic acid)
- 771-50-6(1H-Indole-3-carboxylic acid)
- 90924-43-9(6-Methoxy-1H-indole-3-carboxylic acid)
- 10242-02-1(5-Methyl-1H-indole-3-carboxylic acid)
- 30448-16-9(7-Methyl-1H-indole-3-carboxylic acid)
- 858515-65-8(4-Methyl-1H-indole-3-carboxylic acid)
- 659730-27-5(7-hydroxyquinoline-3-carboxylic acid)
- 24370-78-3(6-Hydroxy-1H-indole-3-carboxylic acid)
- 1137826-05-1(6-hydroxyquinoline-3-carboxylic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:3705-21-3)5-Hydroxy-1H-indole-3-carboxylic acid
99%/99%/99%/99%/99%
250.0mg/500.0mg/1.0g/5.0g/10.0g
161.0/226.0/322.0/967.0/1612.0